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Compound of Interest

Compound Name: Istradefylline-d3,13C

Cat. No.: B15552991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Istradefylline-d3,13C, a crucial

tool for the accurate quantification of the novel Parkinson's disease therapeutic, istradefylline.

This document details commercially available sources and their pricing, provides a detailed

experimental protocol for its use as an internal standard in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications, and elucidates the signaling pathway of istradefylline.

Istradefylline-d3,13C: Supplier and Pricing Overview
Istradefylline-d3,13C is a stable isotope-labeled version of istradefylline, designed for use as

an internal standard in bioanalytical studies.[1][2][3] Its incorporation of three deuterium atoms

and one carbon-13 atom results in a distinct mass-to-charge ratio, enabling precise

quantification of the parent compound in complex biological matrices. Several specialized

chemical suppliers offer Istradefylline-d3,13C, with pricing and availability varying by vendor

and quantity.
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Supplier
Product
Number

Available
Quantities

Price (USD) Purity

Cayman

Chemical
31240 1 mg Inquire

≥99% deuterated

forms (d1-d3)

Clinivex RCLS3C26189
10 mg, 25 mg,

50 mg, 100 mg
Inquire Not specified

Sussex

Research
SI090080

2 mg, 5 mg, 10

mg

$1,200 (for 10

mg)
>95% (HPLC)

MedChemExpres

s
HY-10888S

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

Inquire Not specified

CymitQuimica 4Z-I-064013

5 mg, 10 mg, 25

mg, 50 mg, 100

mg

Inquire Not specified

Bertin Bioreagent 31240 1 mg Inquire Not specified

Pharmaffiliates Not specified Not specified Inquire Not specified

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Experimental Protocol: Quantification of
Istradefylline using Istradefylline-d3,13C by LC-
MS/MS
The following protocol provides a detailed methodology for the quantification of istradefylline in

plasma samples using Istradefylline-d3,13C as an internal standard. This protocol is adapted

from established methods for the analysis of istradefylline in biological matrices.

Materials and Reagents
Istradefylline analytical standard
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Istradefylline-d3,13C (Internal Standard, IS)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Blank plasma

Preparation of Stock and Working Solutions
Istradefylline Stock Solution (1 mg/mL): Accurately weigh and dissolve istradefylline in

methanol to a final concentration of 1 mg/mL.

Istradefylline-d3,13C Stock Solution (1 mg/mL): Accurately weigh and dissolve

Istradefylline-d3,13C in methanol to a final concentration of 1 mg/mL.

Istradefylline Working Solutions (Calibration Standards): Prepare a series of working

solutions by serially diluting the istradefylline stock solution with 50% methanol in water to

achieve concentrations ranging from 10 ng/mL to 5000 ng/mL.

Internal Standard Working Solution (50 ng/mL): Dilute the Istradefylline-d3,13C stock

solution with 50% methanol in water to a final concentration of 50 ng/mL.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (blank, calibration standard, or unknown), add 20 µL of the

Internal Standard Working Solution (50 ng/mL).

Vortex briefly to mix.

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (see section 2.4).

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
LC System: UPLC system

Column: Acquity UPLC BEH C18 column (2.1 × 50 mm, 1.7 µm) or equivalent

Mobile Phase A: 0.2% Formic acid in water

Mobile Phase B: Acetonitrile

Flow Rate: 0.40 mL/min

Gradient Elution:

0-0.5 min: 10% B

0.5-2.5 min: 10-90% B

2.5-3.0 min: 90% B

3.0-3.5 min: 10% B

Injection Volume: 5 µL

MS System: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Istradefylline: To be optimized, but based on a molecular weight of 384.43 g/mol , a

potential transition would be m/z 385.2 -> [fragment ion].
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Istradefylline-d3,13C: To be optimized, but based on a molecular weight of 388.45 g/mol ,

a potential transition would be m/z 389.2 -> [fragment ion corresponding to the

istradefylline fragment].

Note: The specific MRM transitions, collision energies, and other MS parameters should be

optimized for the specific instrument being used.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of istradefylline to Istradefylline-
d3,13C against the concentration of the calibration standards. Determine the concentration of

istradefylline in unknown samples by interpolating their peak area ratios from the calibration

curve.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Istradefylline-d3,13C (IS) Add Acetonitrile Centrifuge Evaporate Reconstitute UPLC Separation Tandem Mass Spectrometry Peak Integration Calibration Curve Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of istradefylline.

Mechanism of Action: Adenosine A2A Receptor
Signaling Pathway
Istradefylline functions as a selective antagonist of the adenosine A2A receptor.[4] These

receptors are G-protein coupled receptors predominantly found in the basal ganglia, a region of

the brain critical for motor control.[5] The signaling cascade initiated by the activation of the

A2A receptor by its endogenous ligand, adenosine, plays a significant role in modulating

neuronal activity.

Under normal physiological conditions, extracellular adenosine binds to the A2A receptor,

which is coupled to a stimulatory G-protein (Gs).[6][7] This binding event triggers a

conformational change in the receptor, leading to the activation of adenylyl cyclase. Activated
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adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (cAMP).[6] The

subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA). PKA, in

turn, phosphorylates and activates various downstream targets, including the cAMP response

element-binding protein (CREB), which modulates gene expression and ultimately leads to

immunosuppressive and neuromodulatory effects.[6]

In Parkinson's disease, the depletion of dopamine leads to an overactivity of the adenosine

A2A receptor pathway, contributing to motor symptoms. By blocking the binding of adenosine to

the A2A receptor, istradefylline inhibits this signaling cascade, thereby helping to restore the

balance of neuronal activity in the basal ganglia and alleviate motor deficits.
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Caption: Adenosine A2A receptor signaling pathway and the inhibitory action of istradefylline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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